Cas no 19670-51-0 (MONOPALMITIN)

• Product name: MONOPALMITIN
• CAS No: 19670-51-0
• MF: C₁₉H₃₈O₄
• MW: 330.502626895905
• CID: 825149
• PubChem ID: 14900

MONOPALMITIN Chemical and Physical Properties

Names and Identifiers

• MONOPALMITIN
• 1-Palmitoyl-rac-glycerol
• 1-palmitoyl-sn-glycerol
• 2-PALMITOYLGLYCEROL
• 3-hexadecanoyl-sn-glycerol
• 3-palmitoyl-sn-glycerol
• D,L-A-PALMITIN
• EMALEX GMS-P
• GLYCERYL PALMITATE
• HEXADECANOIN
• sn-glycerol 3-palmitate
• 2-MONOPALMITIN
• 1-MONOPALMITIN
• DL-ALPHA-PALMITIN
• ALPHA-MONOPALMITIN
• Glycerol monopalmitate
• (+-)--glycerol 1-palmitate
• CHEBI:75811
• (.+/-.)-2,3-Dihydroxypropyl hexadecanoate
• G0083
• SCHEMBL74863
• rac-Glycerol 1-palmitate
• EINECS 208-812-9
• (+-)-alpha-monopalmitin
• MG 16:0
• LMGL01010001
• CHEMBL1078140
• A870508
• DL-1-MONOPALMITIN
• (+/-)-1-HEXADECANOYLGLYCEROL
• NSC 404240
• rac-glyceryl palmitate
• DL-alpha-Palmitin, >=99%
• EINECS 251-283-4
• CHEBI:69081
• (+-)-2,3-Dihydroxypropyl hexadecanoate
• Palmitin, 1-mono
• glycerol 1-monohexadecanoate
• MG(16:0)
• L-alpha-Palmitin
• rac-1-monopalmitoylglycerol
• Hexadecanoic acid, monoester with 1,2,3-propanetriol
• rac-1-Palmitoylglycerol
• DL--Palmitin
• 1-Glyceryl monohexadecanoate
• 1-Monohexadecanoyl-rac-glycerol
• AS-49753
• Palmitic acid alpha-monoglyceride
• EINECS 268-083-8
• (+-)-glyceryl palmitate
• 1-Glycerol hexadecanoate
• 1-palmitoyl glycerol
• Glycerides, C16-22
• rac-alpha-monopalmitin
• Q27887716
• 26657-96-5
• Hexadecanoic acid,3-dihydroxypropyl ester
• J-012718
• DTXSID00891470
• rac-glycerol 1-monopalmitate
• Glycerol 3-palmitate
• NSC-404240
• (+-)-glycerol 1-monopalmitate
• Glycerol alpha-Monopalmitate
• 1-Palmitoylglycerol
• 1-hexadecanoyl-rac-glycerol
• Palmitic acid .alpha.-monoglyceride
• EC 268-083-8
• NSC404240
• (+-)-palmitic acid alpha-monoglyceride
• Hexadecanoic acid, 2,3-dihydroxypropyl ester, (+/-)-
• 2,3-Dihydroxypropyl hexadecanoate(Chunks or pellets)
• rac-2,3-dihydroxypropyl palmitate
• Glycerol .alpha.-palmitate
• 1-Monohexadecanoylglycerol
• D,L-alpha-Palmitin
• 542-44-9
• Hexadecanoic acid, 2,3-dihydroxypropyl ester
• MG(16:0/0:0/0:0)[rac]
• UNII-U9H9OM3S75
• Glycerol 1-monopalmitate
• (1)-2,3-Dihydroxypropyl palmitate
• monopalmitin-1-glyceride
• NCGC00186665-01
• glyceryl 1-palmitate
• U9H9OM3S75
• .alpha.-Monopalmitin
• 2,3-dihydroxypropyl hexadecanoate
• MFCD00042734
• BRD-A80928489-001-01-0
• rac-palmitic acid alpha-monoglyceride
• Glycerol 1-palmitate
• 3-Palmitoyl-rac-glycerol
• 19670-51-0
• Glyceryl monopalmitate
• 1-hexadecanoylglycerol
• SB48400
• P-1125
• (+-)-1-monopalmitoylglycerol
• (+-)-2,3-dihydroxypropyl palmitate
• DA-69564
• MAG 16:0
• 1-Monopalmitin;Glyceryl palmitate ;1-Palmitoyl-rac-glycerol;1-Palmitoylglycerol
• CCG-214232
• (+/-)-1-monopalmitin
• 2,3-Dihydroxypropyl palmitate
• rac-2,3-dihydroxypropyl hexadecanoate
• NS00010577
• (+/-)-1-O-HEXADECANOYLGLYCEROL
• (.+/-.)-1-Hexadecanoylglycerol
• (S)-2,3-Dihydroxypropyl palmitate
• 1-palmitoyl-glycerol
• Palmitin, 1-mono-
• Hexadecanoic acid, 2,3-dihydroxypropyl ester, (A+/-)-
• 68002-70-0
• BCP30618
• SR-05000002594
• EINECS 243-218-3
• L10008
• SR-05000002594-1
• AKOS015902112
• 1-Monopalmitoylglycerol
• 1-Monopalmitate Glycerol

• Inchi： InChI=1S/C19H38O4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(22)23-17-18(21)16-20/h18,20-21H,2-17H2,1H3
• InChI Key： QHZLMUACJMDIAE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCC(=O)OCC(CO)O

Computed Properties

• Exact Mass: 330.27700
• Monoisotopic Mass: 330.27700969g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Tautomer Count: nothing
• Surface Charge: 0
• XLogP3: nothing
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Color/Form: Uncertain
• Melting Point: 65-68°C
• PSA: 66.76000
• LogP: 4.36410
• Solubility: Uncertain

MONOPALMITIN Security Information

• WGK Germany：1

Additional information on MONOPALMITIN

Monopalmitin (CAS No. 19670-51-0): An Overview of Its Properties, Applications, and Recent Research

Monopalmitin, with the chemical formula C₁₉H₃₈O₄, is a glycerol ester of palmitic acid. It is a monoglyceride that has gained significant attention in various fields, including food science, pharmaceuticals, and materials science. This compound is characterized by its unique chemical structure and versatile properties, making it a valuable component in numerous applications.

The CAS number 19670-51-0 uniquely identifies Monopalmitin in chemical databases and literature, ensuring precise reference and standardized communication. This monoglyceride is a white to off-white solid at room temperature and is soluble in organic solvents such as ethanol and chloroform but insoluble in water. Its molecular weight is approximately 326.5 g/mol.

In the realm of food science, Monopalmitin plays a crucial role as an emulsifier and texturizer. It helps to stabilize emulsions by reducing the surface tension between oil and water phases, thereby enhancing the shelf life and sensory properties of food products. Additionally, it contributes to the formation of smooth textures in confectionery, bakery, and dairy products. Recent studies have explored its potential as a fat replacer in low-fat formulations, aiming to reduce calorie content without compromising taste and texture.

In the pharmaceutical industry, Monopalmitin has been investigated for its potential applications in drug delivery systems. Its ability to form micelles and liposomes makes it an effective carrier for hydrophobic drugs, improving their solubility and bioavailability. Research has shown that Monopalmitin-based nanoparticles can enhance the therapeutic efficacy of drugs while reducing side effects. For instance, a study published in the *Journal of Controlled Release* demonstrated that Monopalmitin-encapsulated anticancer drugs exhibited improved tumor targeting and reduced systemic toxicity.

Beyond its applications in food and pharmaceuticals, Monopalmitin has also found use in materials science. Its amphiphilic nature allows it to act as a surfactant, which is beneficial in the synthesis of nanoparticles and nanocomposites. These materials have potential applications in areas such as catalysis, electronics, and biomedicine. A recent study published in *ACS Applied Materials & Interfaces* reported the use of Monopalmitin-stabilized silver nanoparticles for antibacterial coatings, showcasing its versatility in creating functional materials.

The safety profile of Monopalmitin is another important aspect that has been extensively studied. It is generally recognized as safe (GRAS) by regulatory bodies such as the FDA for use in food products. However, like any chemical compound, it should be handled with appropriate precautions to avoid skin contact or inhalation of dust particles. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In terms of environmental impact, Monopalmitin is considered biodegradable and does not pose significant environmental risks when used responsibly. However, efforts are ongoing to develop more sustainable production methods to reduce the environmental footprint associated with its synthesis. For example, researchers are exploring the use of renewable feedstocks and green chemistry principles to produce Monopalmitin more sustainably.

The future prospects for Monopalmitin are promising across multiple industries. Ongoing research continues to uncover new applications and optimize existing ones. For instance, recent advancements in nanotechnology have opened up new avenues for using Monopalmitin-based systems in targeted drug delivery and tissue engineering. Additionally, its role in developing low-calorie food products aligns with growing consumer demand for healthier options.

In conclusion, Monopalmitin (CAS No. 19670-51-0) is a multifaceted compound with a wide range of applications in food science, pharmaceuticals, and materials science. Its unique properties make it a valuable component in various formulations and systems. As research progresses, it is likely that new uses for this versatile monoglyceride will continue to emerge, further solidifying its importance in multiple fields.